Cas no 1178218-18-2 ((2-methylbutyl)(2-methylphenyl)methylamine)

• Product Name: (2-methylbutyl)(2-methylphenyl)methylamine
• CAS No: 1178218-18-2
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5186712
• PubChem ID: 60915344
• Update Time: 2025-07-23

(2-methylbutyl)(2-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Methylbutyl)[(2-methylphenyl)methyl]amine
• Benzenemethanamine, 2-methyl-N-(2-methylbutyl)-
• (2-methylbutyl)(2-methylphenyl)methylamine

• Inchi： 1S/C13H21N/c1-4-11(2)9-14-10-13-8-6-5-7-12(13)3/h5-8,11,14H,4,9-10H2,1-3H3
• InChI Key： WDTAYKVPPMLCLJ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C)CC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methylbutyl)(2-methylphenyl)methylamine

Research Brief on (2-methylbutyl)(2-methylphenyl)methylamine (CAS: 1178218-18-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound (2-methylbutyl)(2-methylphenyl)methylamine (CAS: 1178218-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate or research tool.

One of the key areas of investigation has been the synthesis and optimization of (2-methylbutyl)(2-methylphenyl)methylamine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, addressing challenges related to stereochemistry and bioavailability.

Pharmacological studies have revealed that (2-methylbutyl)(2-methylphenyl)methylamine exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as a modulator of dopamine and serotonin receptors, which could have implications for treating neurological disorders such as depression, anxiety, and Parkinson's disease. However, further studies are needed to elucidate its exact mechanism of action and to assess its safety profile.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Early-stage studies indicate that (2-methylbutyl)(2-methylphenyl)methylamine may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. These findings, though preliminary, highlight the compound's versatility and warrant further investigation into its anticancer properties.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been a focus of recent research. Studies using animal models have provided initial data on its bioavailability and half-life, which are essential for determining appropriate dosing regimens in future clinical trials. These findings are crucial for advancing the compound from the laboratory to potential therapeutic use.

Despite these promising developments, challenges remain. The specificity of (2-methylbutyl)(2-methylphenyl)methylamine's interactions with biological targets needs to be further characterized to minimize off-target effects. Additionally, comprehensive toxicology studies are required to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, (2-methylbutyl)(2-methylphenyl)methylamine (CAS: 1178218-18-2) represents a compelling area of research in chemical biology and medicine. Its diverse pharmacological activities and potential therapeutic applications make it a molecule of significant interest. Continued research efforts will be essential to fully unlock its potential and address the remaining scientific and regulatory challenges.